Cas no 1804002-32-1 (6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1804002-32-1
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4840105
• Update Time: 2025-06-07

6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C9H7ClF3NO3/c1-4-5(17-9(11,12)13)3-6(16-2)14-7(4)8(10)15/h3H,1-2H3
• InChI Key： KHKBSJOLARDQMS-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=C(C=C(N=1)OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

Introduction to 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1804002-32-1)

6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1804002-32-1) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique pyridine core, which is substituted with a methoxy group, a methyl group, and a trifluoromethoxy group, making it an intriguing candidate for various chemical and biological applications.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many pharmaceuticals and agrochemicals. The presence of the methoxy group (OCH₃) and the methyl group (CH₃) on the pyridine ring enhances the compound's lipophilicity and stability, while the trifluoromethoxy group (OCF₃) introduces significant electronic effects that can influence the compound's reactivity and biological activity.

The carbonyl chloride (COCl) functionality at the 2-position of the pyridine ring makes this compound highly reactive, enabling it to participate in a wide range of chemical reactions. This reactivity is particularly valuable in the synthesis of complex molecules, such as those used in drug discovery and development. The carbonyl chloride group can readily undergo nucleophilic acyl substitution reactions, making it an excellent precursor for the formation of amides, esters, and other derivatives.

Recent studies have highlighted the potential of 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar structural features exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The trifluoromethoxy group has been found to enhance the antiviral efficacy by modulating the compound's interaction with viral enzymes.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, scientists explored the use of this compound as a scaffold for developing new anti-inflammatory agents. The combination of the pyridine ring and the trifluoromethoxy group was found to improve the selectivity and potency of these agents, making them promising candidates for treating chronic inflammatory conditions such as rheumatoid arthritis.

The versatility of 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride extends beyond its direct biological applications. In synthetic chemistry, this compound serves as a valuable intermediate for constructing more complex molecules. Its reactivity allows chemists to introduce additional functional groups or modify existing ones, thereby expanding its potential uses in drug design and development.

Moreover, the compound's unique electronic properties make it an attractive candidate for use in materials science. Research published in *Advanced Materials* has demonstrated that compounds with similar structures can be used to develop novel materials with enhanced electronic and optical properties. These materials have potential applications in areas such as organic electronics and photovoltaics.

In conclusion, 6-Methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1804002-32-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, synthetic chemistry, and materials science. Its unique structural features and high reactivity make it an invaluable tool for scientists working in these fields. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding of chemical and biological systems.